Small twist, big miracle—recent progress in the fabrication of twisted 2D materials

Journal of Materials Chemistry C Pub Date: 2023-09-12 DOI: 10.1039/D3TC02660D

Abstract

The concept of the “twist angle” has garnered significant attention from researchers, due to its compelling association with the occurrence of intriguing physical phenomena in two-dimensional (2D) materials. In particular, since the discovery of unconventional superconductivity in twisted bilayer graphene (tBLG) in 2018, extensive theoretical and experimental research has been carried out on twisted 2D materials, including twisted TMDs, twisted BP, twisted hBN and so on, opening up a new field of twistonics. Although research on the condensed matter physics of twisted 2D materials has received considerable attention, controllable preparation of 2D materials, especially precise control over the twist angle, is still in its infancy. This review aims to summarize the cutting-edge advances in the fabrication of twisted 2D materials, providing a comprehensive understanding of this new field. First, several common strategies for producing tBLG are presented, and the advantages and disadvantages of each method are also elaborated. Then, the synthesis of tTMDs through one-step growth and two-step growth is described. Besides, other twisted 2D materials mainly in the theoretical stage are introduced. Furthermore, the potential formation mechanism of the twist angle is also briefly explained. Finally, the current challenges and future perspectives for controllable preparation of twisted 2D materials with the desired angles are outlined. We hope to bring some new insights and inspiration to those in the field of twisted 2D materials preparation.

Graphical abstract: Small twist, big miracle—recent progress in the fabrication of twisted 2D materials
Small twist, big miracle—recent progress in the fabrication of twisted 2D materials
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Journal of Materials Chemistry C
Journal Name：Journal of Materials Chemistry C
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